![molecular formula C9H10N2O2S2 B106064 4-Nitrophenyl dimethyldithiocarbamate CAS No. 16913-63-6](/img/structure/B106064.png)
4-Nitrophenyl dimethyldithiocarbamate
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Overview
Description
AE-0047, also known as Vatanidipine, is a novel dihydropyridine-type calcium channel blocker. It is primarily used for its potent and long-lasting antihypertensive activity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of AE-0047 involves the preparation of 1,4-dihydropyridine derivatives. The key steps include the condensation of appropriate aldehydes, ketones, and amines under controlled conditions. The reaction typically requires a solvent such as ethanol or methanol and a catalyst like piperidine. The mixture is refluxed for several hours to yield the desired product .
Industrial Production Methods
Industrial production of AE-0047 follows similar synthetic routes but on a larger scale. The process involves the use of high-capacity reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .
Chemical Reactions Analysis
Types of Reactions
AE-0047 undergoes several types of chemical reactions, including:
Oxidation: AE-0047 can be oxidized to form corresponding pyridine derivatives.
Reduction: The compound can be reduced to yield dihydropyridine derivatives.
Substitution: AE-0047 can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Reagents like sodium methoxide and potassium tert-butoxide are employed for substitution reactions.
Major Products Formed
Scientific Research Applications
AE-0047 has a wide range of scientific research applications, including:
Chemistry: Used as a model compound for studying calcium channel blockers and their interactions.
Biology: Investigated for its effects on cellular calcium channels and related signaling pathways.
Medicine: Explored for its potential in treating hypertension, cerebral insufficiencies, and other cardiovascular conditions.
Industry: Utilized in the development of new antihypertensive drugs and formulations
Mechanism of Action
AE-0047 exerts its effects by blocking calcium channels, specifically the L-type calcium channels. This inhibition reduces the influx of calcium ions into vascular smooth muscle cells, leading to vasodilation and a subsequent decrease in blood pressure. The compound’s selective action on vertebral arteries makes it particularly effective in treating hypertension with cerebral insufficiencies .
Comparison with Similar Compounds
Similar Compounds
Nifedipine: Another dihydropyridine calcium channel blocker with similar antihypertensive properties.
Amlodipine: Known for its long-lasting effects and used in the treatment of hypertension and angina.
Felodipine: A dihydropyridine derivative with potent vasodilatory effects.
Uniqueness of AE-0047
AE-0047 stands out due to its slow-onset and long-lasting pharmacological actions. Its selective vasodilating activity on vertebral arteries provides a unique advantage in treating hypertension with cerebral insufficiencies, making it a valuable addition to the class of dihydropyridine calcium channel blockers .
properties
CAS RN |
16913-63-6 |
---|---|
Molecular Formula |
C9H10N2O2S2 |
Molecular Weight |
242.3 g/mol |
IUPAC Name |
(4-nitrophenyl) N,N-dimethylcarbamodithioate |
InChI |
InChI=1S/C9H10N2O2S2/c1-10(2)9(14)15-8-5-3-7(4-6-8)11(12)13/h3-6H,1-2H3 |
InChI Key |
BSPPFEBCCBLHGW-UHFFFAOYSA-N |
SMILES |
CN(C)C(=S)SC1=CC=C(C=C1)[N+](=O)[O-] |
Canonical SMILES |
CN(C)C(=S)SC1=CC=C(C=C1)[N+](=O)[O-] |
Other CAS RN |
16913-63-6 |
Origin of Product |
United States |
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